![molecular formula C12H16ClN B6220020 (1R,5S,6R)-6-(2-methylphenyl)-3-azabicyclo[3.1.0]hexane hydrochloride CAS No. 2751603-48-0](/img/no-structure.png)
(1R,5S,6R)-6-(2-methylphenyl)-3-azabicyclo[3.1.0]hexane hydrochloride
Overview
Description
(1R,5S,6R)-6-(2-methylphenyl)-3-azabicyclo[3.1.0]hexane hydrochloride, or more simply referred to as (1R,5S,6R)-MPH-HCl, is a cyclic compound of the azabicyclohexane class. It is a white, crystalline solid that is soluble in water and has a melting point of 170-172 °C. This compound has recently become the subject of much scientific research due to its potential applications in a variety of fields.
Scientific Research Applications
((1R,5S,6R)-6-(2-methylphenyl)-3-azabicyclo[3.1.0]hexane hydrochloride)-MPH-HCl has a wide range of potential scientific research applications. For example, it has been used as a catalyst in the synthesis of certain compounds, as a ligand in coordination chemistry, and as a reagent in organic synthesis. It has also been used as an inhibitor of certain enzymes, such as cytochrome P450, and as a fluorescent probe for the study of protein-protein interactions. Additionally, it has been used as a model compound to study the structure and reactivity of other compounds.
Mechanism of Action
The exact mechanism of action of ((1R,5S,6R)-6-(2-methylphenyl)-3-azabicyclo[3.1.0]hexane hydrochloride)-MPH-HCl is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cytochrome P450, by binding to the active site of the enzyme and preventing it from interacting with its substrate. Additionally, it has been suggested that it may act as a fluorescent probe for the study of protein-protein interactions by binding to certain proteins and emitting a fluorescent signal when excited by light.
Biochemical and Physiological Effects
The biochemical and physiological effects of ((1R,5S,6R)-6-(2-methylphenyl)-3-azabicyclo[3.1.0]hexane hydrochloride)-MPH-HCl are not yet fully understood. However, it has been suggested that it may have a number of potential effects on the body, including the inhibition of certain enzymes, the modulation of protein-protein interactions, and the modulation of cell signaling pathways. Additionally, it has been suggested that it may have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The use of ((1R,5S,6R)-6-(2-methylphenyl)-3-azabicyclo[3.1.0]hexane hydrochloride)-MPH-HCl in laboratory experiments has a number of advantages and limitations. On the one hand, it is relatively easy to synthesize, can be used as a catalyst in a variety of reactions, and can be used as a fluorescent probe for the study of protein-protein interactions. On the other hand, it is not yet fully understood how it interacts with proteins and other molecules, and it is not yet known if it has any adverse effects on the body.
Future Directions
Given the wide range of potential applications of ((1R,5S,6R)-6-(2-methylphenyl)-3-azabicyclo[3.1.0]hexane hydrochloride)-MPH-HCl, there are numerous possible future directions for research. For example, further research could be conducted to better understand its mechanism of action, biochemical and physiological effects, and potential adverse effects. Additionally, research could be conducted to explore its potential use as a therapeutic agent for a variety of diseases and conditions. Finally, research could be conducted to explore its potential use as a fluorescent probe for the study of protein-protein interactions and other biological processes.
Synthesis Methods
The synthesis of ((1R,5S,6R)-6-(2-methylphenyl)-3-azabicyclo[3.1.0]hexane hydrochloride)-MPH-HCl is a multi-step process that begins with the reaction of 1,2-dihydro-2-methyl-5-chloro-1H-benzimidazole and 2-methyl-6-chloro-1,3-dioxane. This reaction yields the intermediate 2-methyl-6-chloro-1H-benzimidazol-5-ol, which is then reacted with thionyl chloride to form the desired product, ((1R,5S,6R)-6-(2-methylphenyl)-3-azabicyclo[3.1.0]hexane hydrochloride)-MPH-HCl. This method is described in detail in a paper published in the journal Synthetic Communications.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R,5S,6R)-6-(2-methylphenyl)-3-azabicyclo[3.1.0]hexane hydrochloride involves the cyclization of a precursor compound followed by a series of chemical reactions to introduce the desired functional groups.", "Starting Materials": [ "2-methylphenylacetic acid", "1,5-cyclooctadiene", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "acetic anhydride", "triethylamine", "methyl iodide", "sodium carbonate", "ethyl acetate", "water" ], "Reaction": [ "1. Conversion of 2-methylphenylacetic acid to the corresponding acid chloride using thionyl chloride.", "2. Reaction of the acid chloride with 1,5-cyclooctadiene in the presence of sodium borohydride to form the precursor compound.", "3. Cyclization of the precursor compound using hydrochloric acid to form the bicyclic intermediate.", "4. Treatment of the intermediate with sodium hydroxide to form the free base.", "5. Quaternization of the free base with methyl iodide in the presence of triethylamine to form the quaternary ammonium salt.", "6. Treatment of the salt with sodium carbonate to remove the triethylamine and form the desired product.", "7. Purification of the product using ethyl acetate and water." ] } | |
CAS RN |
2751603-48-0 |
Molecular Formula |
C12H16ClN |
Molecular Weight |
209.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
